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Compound of Interest

Compound Name: 3-Aminobenzonitrile

Cat. No.: B145674 Get Quote

Essential Safety and Handling Guide for 3-
Aminobenzonitrile
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 3-Aminobenzonitrile (CAS No. 2237-30-1). Adherence to these procedures is

essential to ensure personal safety and regulatory compliance in the laboratory.

Personal Protective Equipment (PPE)
When handling 3-Aminobenzonitrile, a comprehensive PPE strategy is mandatory to prevent

exposure through inhalation, skin contact, and eye contact.[1][2][3] The following table

summarizes the required PPE.
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Protection Type Specification Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[1][2][3]

Skin Protection

Chemical-impermeable gloves

(inspect before use), and

fire/flame resistant and

impervious clothing.[1][3]

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[1]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[3] A

dust mask of type N95 (US) is

also recommended.

NIOSH (US) or EN 149 (EU).

[3]

Hazard Identification and First Aid
3-Aminobenzonitrile is classified as harmful if swallowed, in contact with skin, or inhaled, and

may cause an allergic skin reaction.[1][2][4] It can also cause serious eye irritation.[2]
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Exposure Route Symptoms First Aid Measures

Inhalation Harmful if inhaled.[1][2]

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If the victim is not

breathing, provide artificial

respiration and seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation if the chemical

was ingested or inhaled.[1][3]

[5]

Skin Contact

Harmful in contact with skin,

may cause an allergic skin

reaction.[1][2]

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water.[1][2] Seek

medical help if irritation or a

rash occurs.[1]

Eye Contact
Causes serious eye irritation.

[2]

Rinse cautiously with water for

several minutes.[3][5] If

present and easy to do,

remove contact lenses.

Continue rinsing and consult a

physician.[2][3]

Ingestion Harmful if swallowed.[1][2]

Do NOT induce vomiting.[5]

Rinse the mouth with water

and get immediate medical

help.[1][2]

Operational Plan for Handling
A systematic approach to handling 3-Aminobenzonitrile is crucial for minimizing risks.

3.1. Engineering Controls

Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][5]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1]

3.2. Handling Procedures

Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for

any signs of damage.

Dispensing: Avoid the formation of dust and aerosols.[1][2]

During Use: Do not eat, drink, or smoke in the handling area.[1][2] Avoid contact with skin,

eyes, and clothing.[1][2]

Cleaning: Wash hands and any exposed skin thoroughly after handling.[1][2]

3.3. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as acids, acid anhydrides, acid chlorides,

chloroformates, and oxidizing agents.[3][5]

Store locked up.[2][3]

Disposal Plan
Proper disposal of 3-Aminobenzonitrile and its containers is imperative to prevent

environmental contamination and ensure regulatory compliance.

4.1. Waste Characterization

Unused 3-Aminobenzonitrile and any materials contaminated with it should be treated as

hazardous waste.

4.2. Disposal Method
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Dispose of contents and containers to an approved waste disposal plant in accordance with

applicable local, regional, and national regulations.[1][3][5]

Surplus and non-recyclable solutions may be offered to a licensed disposal company.[2]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Do not allow the chemical to enter drains.[1][2]

4.3. Container Disposal

Leave chemicals in their original containers. Do not mix with other waste.[2][6]

Handle uncleaned containers as you would the product itself.[2][6]

Quantitative Data Summary
Property Value

Melting Point 50 - 52 °C[7]

Flash Point > 112 °C (> 233.6 °F) - closed cup[3]

Molecular Formula C₇H₆N₂[4][7]

Molecular Weight 118.14 g/mol [4][7]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Aminobenzonitrile.
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Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Workspace
(Fume Hood, Spill Kit)

3. Handle 3-Aminobenzonitrile
(Avoid Dust/Aerosol)

4. Decontaminate Workspace

5. Remove PPE

6. Wash Hands

7. Segregate Hazardous Waste

8. Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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